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Compound of Interest

Compound Name: 3-Chloroanisole

Cat. No.: B146291

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and disposal of 3-Chloroanisole waste.

Frequently Asked Questions (FAQs)

Q1: What is 3-Chloroanisole and what are its primary hazards?

3-Chloroanisole, also known as 1-chloro-3-methoxybenzene, is a halogenated aromatic
organic compound.[1][2] It is a combustible liquid and may cause skin and serious eye
irritation.[3] Ingestion and inhalation may be harmful.[3][4]

Q2: What personal protective equipment (PPE) should | wear when handling 3-Chloroanisole?
To minimize exposure, the following PPE is required:

o Eye Protection: Chemical safety goggles or a face shield.[4][5][6]

e Hand Protection: Nitrile rubber gloves with a minimum thickness of 0.11 mm.[7]

o Body Protection: A standard laboratory coat to protect skin and personal clothing.[4][6][7]

o Respiratory Protection: Work should be conducted in a well-ventilated area or a chemical
fume hood to avoid inhalation of vapors.[4][6][7]

Q3: How should | store 3-Chloroanisole?
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Store 3-Chloroanisole in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]
[6] Keep it away from heat, sparks, open flames, and incompatible materials such as strong
oxidizing agents.[5][6]

Q4: What is the proper procedure for disposing of 3-Chloroanisole waste?

3-Chloroanisole waste is classified as halogenated organic waste.[8][9] It must be segregated
from non-halogenated waste streams and collected in a designated, properly labeled, and
sealed hazardous waste container.[7][9][10] Halogenated organic wastes are typically disposed
of via incineration by a licensed hazardous waste disposal facility.[8][9] Under no
circumstances should 3-Chloroanisole waste be disposed of down the drain or in regular
trash.[8][10]

Q5: Can I mix 3-Chloroanisole waste with other organic solvents?

You can mix 3-Chloroanisole with other common halogenated solvents in a designated
"halogenated waste" container.[10] However, do not mix it with non-halogenated solvents, as
this will contaminate the entire mixture, which must then be treated as halogenated waste,
increasing disposal costs.[8][10] Also, avoid mixing with incompatible materials like strong acids
or bases.[7]

Troubleshooting Guide
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Issue Potential Cause Solution

1. Evacuate the immediate
area if the spill is large. 2. Alert
colleagues and your
institution's Environmental
Health and Safety (EHS)
department. 3. For small spills,
absorb the material with an
Improper handling, container inert absorbent (€.9..
Accidental Spill T vermiculite, sand). 4. Scoop
the absorbed material into a
labeled, sealed waste
container. 5. Decontaminate
the area with a suitable
solvent, followed by soap and
water. 6. Dispose of all
contaminated materials as

hazardous waste.[4][6][11]

Skin Contact: Immediately
flush the affected area with
plenty of water for at least 15
minutes and remove
contaminated clothing. Seek
Skin or Eye Contact Inadequate PPE, accidental medical attentioh.[4][6] Eye
splash Contact: Immediately flush
eyes with plenty of water for at
least 15 minutes, occasionally
lifting the upper and lower
eyelids. Seek immediate

medical attention.[4][6]

1. Move the affected person to

o ] fresh air immediately. 2. If
) Inadequate ventilation, working o )
Inhalation of Vapors ] breathing is difficult, provide
outside a fume hood )
oxygen. 3. Seek medical

attention.[4][6]
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1. Securely close the
container. 2. Ensure the
container is properly labeled
with its contents. 3. Store the
Waste Container is Full Routine accumulation of waste  full container in a designated
satellite accumulation area. 4.
Request a pickup from your
institution's hazardous waste

management service.

Data Presentation

Physical and Chemical Properties of 3-Chloroanisole

Property Value

Molecular Formula C7H7CIO[1][3]

Molecular Weight 142.58 g/mol [1][3]

Appearance Colorless to pale yellow liquid[1][4]

Boiling Point 193-196 °C[12]

Flash Point 73 °C (163.4 °F) - closed cup[4][6][12]
Density 1.164 g/mL at 25 °C[12]

Solubility Soluble in organic solvents like ethanol and

ether; slightly soluble in water[1][2]

Experimental Protocols

Protocol for Segregation and Collection of 3-Chloroanisole Waste

o Container Selection: Obtain a designated and properly labeled hazardous waste container
for "Halogenated Organic Waste" from your institution's EHS department. Ensure the
container is made of a compatible material (e.g., glass or polyethylene) and has a secure
screw-top cap.[8][10]
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» Labeling: Before adding any waste, ensure the container is clearly labeled with "Hazardous
Waste," "Halogenated Organic Solvents," and the specific chemical name "3-
Chloroanisole."[10] List all other components of the waste stream if it is a mixture.

o Waste Addition: In a designated satellite accumulation area, preferably within a fume hood,
carefully pour the 3-Chloroanisole waste into the container. Avoid splashing.

o Closure: Securely close the container cap immediately after adding waste to prevent the
release of vapors.[10]

e Segregation: Store the halogenated waste container separately from non-halogenated
waste, acids, bases, and other incompatible materials.[7][8][9]

o Full Container: Once the container is full, move it to the designated main hazardous waste
storage area and arrange for pickup by your institution's waste disposal service.

Visualizations

Segregate Waste:
Halogenated vs. Non-Halogenated

Experiment Generates Safety First Wear Appropriate PPE
3-Chloroanisole Waste (Goggles, Gloves, Lab Coat)
Store Securely in <
Satellite Accumulation Area

Is Halogenated

Collect in Labeled
'Halogenated Waste'
Container

Container Full

Schedule Waste Pickup
with EHS

Incineration

Transport to Licensed
Hazardous Waste Facility
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Caption: Workflow for the safe handling and disposal of 3-Chloroanisole waste.
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Caption: Decision logic for responding to a 3-Chloroanisole spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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